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Compound of Interest

Compound Name: 2-Methyl-1,3-dioxane

Cat. No.: B3054962

A Technical Guide to the Physical Properties of
2-Methyl-1,3-dioxane

This document provides a detailed overview of the key physical properties of 2-Methyl-1,3-
dioxane (CAS No. 626-68-6), focusing on its boiling point and density. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis who require accurate physical data and standardized experimental methodologies.

Physical Properties of 2-Methyl-1,3-dioxane

2-Methyl-1,3-dioxane is a cyclic organic compound featuring a six-membered dioxane ring
with a methyl group at the 2-position[1]. It is characterized as a colorless liquid with a sweet
odor and is soluble in various organic solvents[1]. The accurate determination of its physical
properties is crucial for its application as a solvent or as an intermediate in organic synthesis.

The experimentally determined and estimated physical properties of 2-Methyl-1,3-dioxane are
summarized in the table below.
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Physical Property Value Conditions Source
Boiling Point 114.8-116.5 °C at 16 Torr [2]

at 760 mm Hg
108.00-109.00 °C [3]

(estimated)

Density 1.1678 g/cm3 at 20 °C [2]

Experimental Protocols for Property Determination

The following sections detail the standard laboratory protocols for determining the boiling point
and density of a liquid compound like 2-Methyl-1,3-dioxane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. This physical constant is a key indicator of a substance's purity.

a) Distillation Method This method is suitable when a sufficient quantity of the liquid is available
(several mL).

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a distillation flask, a
condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned
just below the side arm of the distillation flask to ensure it accurately measures the
temperature of the vapor as it passes into the condenser.

o Procedure: Place the liquid sample in the distillation flask along with boiling chips to ensure
smooth boiling. Heat the flask gently. As the liquid boils, the vapor will rise, and its
temperature will be recorded by the thermometer. The temperature should remain constant
during the distillation of a pure compound; this stable temperature is the boiling point[4].

o Pressure Correction: The boiling point is dependent on the atmospheric pressure[2]. If the
determination is not performed at standard sea-level pressure (760 mmHg), a correction
should be applied.

b) Capillary Method (Micro-Boiling Point) This method is ideal when only a small sample of the
liquid is available.
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e Apparatus Setup: A small test tube containing 0.5 mL of the sample liquid is attached to a
thermometer. A capillary tube, sealed at one end, is inverted and placed inside the test tube
with the sample. The entire assembly is heated in a controlled manner using a heating block
or water bath[5].

o Procedure: As the sample is heated, the air trapped in the capillary tube will escape, followed
by the vapor of the liquid, which will emerge as a steady stream of bubbles from the
capillary's open end[5][6]. The heat source is then removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube[5]. This is the point where the external pressure equals the vapor
pressure of the substance]6].

Density is a fundamental physical property defined as the mass of a substance per unit of
volume([7]. It is an important parameter for quality control and material identification.

a) Pycnometer Method A pycnometer is a glass flask with a precisely defined volume, used for
accurate density measurements of liquids.

e Procedure:
o Carefully clean and dry the pycnometer and measure its mass (m1).

o Fill the pycnometer completely with the sample liquid, ensuring no air bubbles are present,
and measure the combined mass (mz).

o The mass of the liquid is calculated as (mz - m1).

» Calculation: The density (p) is then calculated by dividing the mass of the liquid by the known
volume (V) of the pycnometer: p = (m2-m1)/V

b) Hydrometer Method A hydrometer is an instrument used to directly measure the relative
density of liquids based on the principle of buoyancy.

e Procedure: The liquid sample is poured into a tall container, such as a graduated cylinder.
The hydrometer is gently lowered into the liquid until it floats freely.
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o Measurement: The density is read directly from the calibrated scale on the hydrometer stem
at the point where the surface of the liquid meets the scale.

Workflow for Physical Property Analysis

The logical flow from sample acquisition to final data reporting for the physical characterization
of a chemical compound is illustrated below.
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Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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